Cas no 7144-21-0 (4-methyl-6-methylsulfanylpyrimidine-2,5-diamine)

• Product Name: 4-methyl-6-methylsulfanylpyrimidine-2,5-diamine
• CAS No: 7144-21-0
• MF: C₆H₁₀N₄S
• MW: 170.235398769379
• CID: 1750096
• PubChem ID: 252217
• Update Time: 2025-04-21

4-methyl-6-methylsulfanylpyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-methylsulfanylpyrimidine-2,5-diamine
• AC1L5LHQ
• 4-methyl-6-(methylsulfanyl)pyrimidine-2,5-diamine
• 4-methyl-6-methylsulfanyl-pyrimidine-2,5-diyldiamine
• AR-1G3534
• NSC73574
• 4-Methyl-6-methylmercapto-pyrimidin-2,5-diyldiamin
• AC1Q4VA3
• AG-K-69849
• CTK5D4079
• 2,5-diamino-4-methyl-6-methylthiopyrimidine
• AC1L5LHQ; 4-methyl-6-(methylsulfanyl)pyrimidine-2,5-diamine; 4-methyl-6-methylsulfanyl-pyrimidine-2,5-diyldiamine; AR-1G3534; NSC73574; 4-Methyl-6-methylmercapto-pyrimidin-2,5-diyldiamin; AC1Q4VA3; AG-K-69849; CTK5D4079; 2,5-diamino-4-methyl-6-methylthiopyrimidine;
• 4-Methyl-6-(methylthio)pyrimidine-2,5-diamine
• NSC-73574
• 7144-21-0
• DTXSID30291166

• Inchi： 1S/C6H10N4S/c1-3-4(7)5(11-2)10-6(8)9-3/h7H2,1-2H3,(H2,8,9,10)
• InChI Key： TVYOKPZYOBMMKF-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C)=NC(N)=N1)N

Computed Properties

• Exact Mass: 170.0628
• Monoisotopic Mass: 170.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 392.3°C at 760 mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.646
• PSA: 77.82
• LogP: 1.83370